Cas no 63690-55-1 (9,10-Anthracenedione, 2-propyl-)

• Product Name: 9,10-Anthracenedione, 2-propyl-
• CAS No: 63690-55-1
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 425964
• PubChem ID: 22643716
• Update Time: 2025-04-19

9,10-Anthracenedione, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 2-propyl-
• 2-propylanthracene-9,10-dione
• 63690-55-1
• 2-propylanthraquinone
• SCHEMBL2107773
• DTXSID70627263

• Inchi： 1S/C17H14O2/c1-2-5-11-8-9-14-15(10-11)17(19)13-7-4-3-6-12(13)16(14)18/h3-4,6-10H,2,5H2,1H3
• InChI Key： ZPQUFYIADDJOEF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(=CC=21)CCC)=O

Computed Properties

• Exact Mass: 250.09942
• Monoisotopic Mass: 250.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones